5,6-Dimethoxyindolin-2-one

• IUPAC Name: 5,6-dimethoxy-1,3-dihydroindol-2-one
• InChI: InChI=1S/C10H11NO3/c1-13-8-3-6-4-10(12)11-7(6)5-9(8)14-2/h3,5H,4H2,1-2H3,(H,11,12)
• InChI Key: YUVNTBICDDRBFP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)CC(=O)N2)OC
• Molecular Formula: C10H11NO3
• DSSTOX Substance ID: DTXSID90278796
• Molecular Weight: 193.20 g/mol
• CAS No.: 6286-64-2

Description

5,6-Dimethoxyindolin-2-one, also known as 5,6-DMIO, is a chemical compound that has attracted considerable interest in recent years due to its unique physical, chemical, and biological properties. It is used for research purposes.

Synthesis Analysis

The synthesis of this compound involves the use of iron and acetic acid at 20℃ for 1 hour under heating or reflux conditions. The process involves the suspension of 3,4-Dimethoxy-2-nitro-phenylacetic acid in glacial acetic acid, which is then added with powdered iron in two equal portions. The mixture is refluxed, and after 30 minutes, the reaction is complete. The resulting solid is suspended in chloroform, filtered, and dried to obtain the final product.

Scientific Research Applications

Electrochromic and Structural Properties

5,6-Dimethoxyindole-2-carboxylic acid, chemically related to 5,6-Dimethoxyindolin-2-one, has been electrochemically polymerized to create poly(5,6-dimethoxyindole-2-carboxylic acid) (PDMICA). This polymer is similar to melanin, exhibiting unique electrochromic properties and structural features. PDMICA films change color based on applied voltage, showing transitions from transparent to green and then to purple. This behavior differs significantly from natural melanins, which are dark brown with broadband absorption. Additionally, PDMICA displays a degree of crystallinity not observed in natural melanins, as evidenced by its wide-angle X-ray diffraction patterns and nanofibrous structure observed in scanning electron micrographs (Povlich et al., 2010).

SNAr Reactions and Chemical Synthesis

2,3-Dimethoxyindolines, similar to this compound, are used as latent electrophiles in indium-catalyzed SNAr (nucleophilic aromatic substitution) reactions. These reactions are essential for synthesizing various organic compounds, including 3-substituted indoles. The process highlights the utility of 2,3-Dimethoxyindolines in organic synthesis, enabling the creation of complex molecules from simpler ones (Hirao et al., 2020).

Bromination and Organic Synthesis

5,6-Dimethoxyindan-1-one, closely related to this compound, has been studied for its unique reactivity in bromination reactions. These reactions are critical in organic synthesis, particularly for the production of specialized organic compounds. The research demonstrates the selective bromination process of this compound under different conditions, yielding various brominated products. This study enhances the understanding of the chemical behavior of similar compounds in organic synthesis (Choi & Ma, 2007).

Antiviral Research

Research has identified novel derivatives of 5,6-Dimethoxyindan-1-one as potent antiviral agents. These molecules demonstrated moderate to excellent antiviral activity against a variety of viruses, including Vaccinia, Human papillomavirus, and Zika virus. This research is significant in the discovery and development of new antiviral agents, highlighting the potential medical applications of 5,6-Dimethoxyindan-1-one derivatives (Patil et al., 2017).

Safety and Hazards

The safety data sheet for 5,6-Dimethoxyindolin-2-one indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

A study on a similar compound, indolin-2-one nitroimidazole, revealed that it targets topoisomerase iv, an essential enzyme for dna replication .

Mode of Action

Indolin-2-one nitroimidazole, a related compound, has been shown to inhibit topoisomerase iv . This inhibition disrupts DNA replication, leading to cell death . The compound also undergoes in vivo reduction, forming reactive radicals that damage DNA and proteins .

Biochemical Pathways

The related compound, indolin-2-one nitroimidazole, affects the dna replication pathway by inhibiting topoisomerase iv .

Result of Action

The related compound, indolin-2-one nitroimidazole, causes dna damage and disrupts dna replication, leading to cell death .

Biochemical Analysis

Cellular Effects

Indole derivatives have been reported to exhibit a range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities

Molecular Mechanism

Indole derivatives are known to bind with high affinity to multiple receptors , suggesting that 5,6-Dimethoxyindolin-2-one may also interact with biomolecules in a similar manner